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Compound of Interest

Compound Name: Decanenitrile

Cat. No.: B1670064

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of decanenitrile, along with detailed experimental protocols for its synthesis. The
information is intended to support research and development activities in the fields of chemistry
and drug development.

Core Molecular Data

Decanenitrile, also known as caprinitrile or 1-cyanononane, is an aliphatic nitrile with a ten-
carbon chain. Its molecular characteristics are fundamental to its reactivity and physical
properties.

Table 1: Molecular and Physical Properties of Decanenitrile
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Property Value Source(s)

Molecular Formula CioH1oN [L1121[31[4115]

Molecular Weight 153.26 g/mol [1][3][6]

IUPAC Name Decanenitrile [1]

CAS Number 1975-78-6 [1][2][4]

Appearance Clear to. C?Iorless or pale (2106]
yellow liquid

Boiling Point 241-243 °C [11[31[6]

Melting Point -15°C [31[6]

Density 0.81 g/mL [3][6]

Insoluble in water; soluble in
Solubility organic solvents like ethanol [61[7]

and ether.

Experimental Protocols

The synthesis of decanenitrile can be achieved through various methods. Below are detailed
protocols for two common synthetic routes.

This method involves the reaction of 1-bromononane with sodium cyanide in a polar aprotic
solvent, such as dimethyl sulfoxide (DMSO). The cyanide ion acts as a nucleophile, displacing
the bromide ion to form the nitrile.

Experimental Workflow:

1-Bromononane +
Sodium Cyanide

DMSO (Solvent)

Decanenitrile

Reaction Mixture
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Caption: Workflow for the synthesis of decanenitrile via nucleophilic substitution.

Detailed Protocol:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic
stirrer, dissolve sodium cyanide in dimethyl sulfoxide (DMSO).

o Addition of Reactant: Slowly add 1-bromononane to the stirred solution.

e Reaction Conditions: Heat the reaction mixture to a temperature between 100-150°C. The
reaction progress can be monitored by gas chromatography (GC).

o Workup: After the reaction is complete, cool the mixture to room temperature. Pour the
mixture into water and extract the product with an organic solvent such as diethyl ether.

 Purification: Wash the combined organic extracts with brine, dry over anhydrous sodium
sulfate, and filter. Remove the solvent under reduced pressure. The crude product is then
purified by vacuum distillation to yield pure decanenitrile.

Another established method is the dehydration of decanamide using a dehydrating agent.

Logical Relationship of Dehydration Synthesis:

Decanamide Decanenitrile

Dehydrating Agent

(e.g., P20s, SOCI) Water (byproduct)

Click to download full resolution via product page

Caption: Logical diagram of the dehydration of decanamide to decanenitrile.

Detailed Protocol:
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e Reaction Setup: In a reaction vessel suitable for heating, combine decanamide with a
dehydrating agent such as phosphorus pentoxide (P20s) or thionyl chloride (SOCL2).

e Reaction Conditions: Heat the mixture, typically under reflux, to drive the dehydration
reaction. The reaction temperature will depend on the specific dehydrating agent used.

o Workup and Purification: Upon completion, the reaction mixture is worked up to remove the
dehydrating agent and any byproducts. This may involve quenching the reaction, extraction,
and washing. The final product is purified by distillation.

Applications in Research and Development

Decanenitrile serves as a versatile intermediate in organic synthesis.[6][7] Its nitrile functional
group can be readily converted into other functional groups, such as amines, carboxylic acids,
and ketones, making it a valuable building block for the synthesis of more complex molecules,
including pharmaceuticals and agrochemicals.[6][7] It is also used in the fragrance industry.[8]
Due to its properties, it has been investigated for potential use in liquid crystals.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Decanenitrile: Molecular
Properties and Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670064#decanenitrile-molecular-weight-and-
formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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